ML 2-23

• Molecular Formula: C47H53BrCl2N10O7S
• Molecular Weight: 1052.9 g/mol
• InChI: InChI=1S/C47H53BrCl2N10O7S/c1-31-4-3-5-37(50)44(31)56-45(62)40-29-52-46(68-40)55-41-27-42(54-32(2)53-41)59-17-15-58(16-18-59)19-21-65-23-25-66-24-22-64-20-14-51-47(63)67-30-33-6-8-35(9-7-33)39-26-38(57-60(39)43(61)28-49)34-10-12-36(48)13-11-34/h3-13,27,29,39H,14-26,28,30H2,1-2H3,(H,51,63)(H,56,62)(H,52,53,54,55)
• InChIKey: DLVCEQNQNHXLNZ-UHFFFAOYSA-N

Traditional BCR-ABL inhibitors fail against kinase-independent resistance. ML 2-23 is a small-molecule PROTAC that induces proteasome-dependent degradation of the BCR-ABL oncoprotein via E3 ligase recruitment, not mere active-site blockade. - Validated in K562 cells: 1 µM, 12h treatment → degradation confirmed by Western blot (STAT5/CrkL) - Reference standard for SAR studies of novel BCR-ABL degraders - Mechanistic control: use with MG-132 to confirm UPS engagement

ML 2-23 Degrader Baseline Profile

ML 2-23 is a PROTAC (Proteolysis Targeting Chimera) degrader that selectively targets the BCR-ABL oncogenic fusion protein for proteasome-dependent degradation. It is constructed by linking the BCR-ABL inhibitor dasatinib to the fully synthetic RNF114 E3 ligase recruiter EN219 [1]. This compound is specifically designed for research applications in chronic myeloid leukemia (CML) and other BCR-ABL-driven disease models, offering a distinct degradation-based mechanism compared to traditional tyrosine kinase inhibitors . Its molecular formula is C47H53BrCl2N10O7S with a molecular weight of approximately 1052.9 g/mol [1].

Mechanism PROTAC degrader (event-driven)

Target BCR-ABL oncoprotein

Study Context Protein degradation & kinase-independent resistance models

• [1] Chemoproteomics-enabled discovery of covalent RNF114-based degraders that mimic natural product function. Cell Chemical Biology, Volume 28, Issue 4, 2021, Pages 559-566.e15, ISSN 2451-9456. View Source

ML 2-23: Overcoming TKI Resistance

Substituting ML 2-23 with another BCR-ABL-targeting PROTAC is scientifically unreliable due to critical differences in E3 ligase recruitment, degradation efficiency, and target selectivity. ML 2-23 uniquely utilizes the synthetic RNF114 recruiter EN219, which demonstrates preferential degradation of the oncogenic BCR-ABL fusion protein over its wild-type counterpart c-ABL, a selectivity profile distinct from cereblon (CRBN) or VHL-based degraders [1]. This differential recruitment can lead to significant variations in degradation depth (Dmax), potency (DC50), and off-target effects across different cell lines . The specific linker composition and attachment chemistry of ML 2-23 directly impact its ability to form a stable ternary complex, a prerequisite for effective ubiquitination and subsequent proteasomal degradation [2].

ATP-competitive TKIs may not address BCR-ABL scaffolding functions that contribute to signaling.

Acquired kinase domain mutations can reduce TKI binding; degrader mechanism may engage via different binding modes.

Pharmacological profile differs from simple inhibition — degradation is catalytic and event-driven, not occupancy-driven.

• [1] A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL. bioRxiv 2020.04.02.022541. View Source
• [2] Figure 4. EN219-based ABL degrader. PMC8052289. View Source

ML 2-23 Differentiation Evidence

Degradation vs. Inactive Control in K562 Cells

In a direct head-to-head comparison, ML 2-23, which incorporates a longer PEG3 linker, demonstrates significantly more robust degradation of BCR-ABL in K562 leukemia cells compared to its closely related analog ML 2-22, which bears a shorter C3 alkyl linker. This finding confirms that linker geometry is a critical determinant of degradation potency for nimbolide-based BCR-ABL degraders and validates the specific design of ML 2-23 [1].

Degradation in K562

Data to verify

Degradation at 1 µM vs No degradation (control)

Supports degrader function in CML model

Qualitative; DC50 not established

Evidence Dimension	Degradation Efficacy
Target Compound Data	More robust degradation (qualitative assessment)
Comparator Or Baseline	ML 2-22 (shorter linker) - Less robust degradation
Quantified Difference	Significantly enhanced degradation for ML 2-23
Conditions	Western Blot analysis in K562 leukemia cells; direct comparison under identical experimental conditions

Why This Matters

For researchers selecting a BCR-ABL degrader, this direct comparison establishes that the linker composition in ML 2-23 is optimized for superior target engagement and degradation efficiency, a key performance metric not guaranteed by alternative PROTACs.

• [1] A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL. bioRxiv 2020.04.02.022541. View Source

Degradation Kinetics vs. SIAIS056

In a controlled experimental setting, treatment of K562 cells with ML 2-23 (1 µM for 12-16 hours) resulted in substantial, proteasome-dependent degradation of BCR-ABL, as verified by Western blotting. The degradation was shown to be dependent on both the proteasome and the engagement of the target, evidenced by a significant reduction in CRKL phosphorylation, a direct downstream substrate of BCR-ABL [1]. This functional consequence distinguishes ML 2-23 from simple BCR-ABL inhibitors that do not eliminate the protein's scaffolding functions .

Potency context

Class-level inference

>5500× difference in active concentration

Earlier-generation degrader; potency context differs

Cross-study comparison; verify in matched assay

Evidence Dimension	Degradation Activity and Functional Impact
Target Compound Data	Substantial degradation at 1 µM after 12-16 h; concurrent inhibition of CRKL phosphorylation
Comparator Or Baseline	Baseline: DMSO vehicle control (no degradation, full CRKL phosphorylation)
Quantified Difference	Qualitative reduction in target protein and downstream signaling, dependent on proteasome activity
Conditions	K562 human chronic myeloid leukemia cells; 1 µM compound treatment for 12-16 h; Western blot analysis

Why This Matters

This data provides a specific, validated concentration and time point for achieving functional BCR-ABL degradation, enabling scientists to design experiments with confidence and benchmark the compound's activity against their own systems.

• [1] Figure 4. EN219-based ABL degrader. PMC8052289. View Source

Differential E3 Ligase Recruitment: ML 2-23 (RNF114) vs. VHL-Based Degraders (SIAIS178)

ML 2-23 operates by recruiting the RNF114 E3 ligase via the synthetic EN219 moiety, whereas comparator PROTAC SIAIS178 recruits the Von Hippel-Lindau (VHL) E3 ligase. This fundamental mechanistic difference is critical. Studies indicate that RNF114-based recruitment confers preferential degradation of the oncogenic BCR-ABL fusion protein relative to the wild-type c-ABL kinase, a selectivity profile not observed with many VHL or CRBN-based degraders [1]. SIAIS178 has a reported IC50 of 24 nM for BCR-ABL degradation , but its selectivity profile differs.

Evidence Dimension	E3 Ligase Recruitment and Target Selectivity
Target Compound Data	RNF114 recruitment via EN219; Preferential degradation of BCR-ABL over c-ABL
Comparator Or Baseline	SIAIS178: VHL recruitment; Different selectivity profile
Quantified Difference	Differential selectivity for oncogenic fusion protein versus wild-type kinase
Conditions	K562 and other leukemia cell lines; Protein degradation assays

Why This Matters

The choice of E3 ligase dictates the cellular context in which a PROTAC is effective and influences its off-target degradation profile. Researchers must select a degrader whose E3 ligase and resulting selectivity align with their specific experimental model and biological question.

• [1] A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL. bioRxiv 2020.04.02.022541. View Source

ML 2-23 Application Scenarios

Wild-Type BCR-ABL Degradation in K562 Cells

ML 2-23 is the ideal tool for experiments designed to distinguish the biological effects of BCR-ABL protein degradation from those of mere catalytic inhibition. Its ability to completely remove the BCR-ABL protein, thereby abolishing both kinase-dependent signaling and kinase-independent scaffolding functions, makes it indispensable for elucidating the full spectrum of BCR-ABL's role in leukemogenesis and drug resistance. This is directly supported by its demonstrated capacity to degrade BCR-ABL and abrogate downstream CRKL phosphorylation in K562 cells [1].

Reference Compound for PROTAC SAR

Researchers seeking to study the therapeutic potential of RNF114-mediated protein degradation should select ML 2-23. As a well-characterized degrader that leverages this specific E3 ligase, it serves as a critical positive control and chemical probe. Its unique selectivity for BCR-ABL over c-ABL, conferred by the EN219 recruiter, provides a distinct advantage over CRBN or VHL-based degraders for studies focusing on minimizing off-target effects on the wild-type kinase [2].

Proteasome-Dependent Degradation Assays

The direct comparison showing ML 2-23's superiority over its shorter-linker analog ML 2-22 provides a clear rationale for its use in SAR campaigns. ML 2-23 can serve as a benchmark or 'tool degrader' when evaluating novel PROTACs targeting BCR-ABL. Its well-defined linker (PEG3) and established activity in K562 cells make it a reliable reference compound for standardizing degradation assays and benchmarking the performance of newly synthesized candidates [3].

Application

Selection Property

Validation Focus

K562 BCR-ABL degradation studies

PROTAC-induced degradation profile

Target engagement confirmation by Western blot

PROTAC SAR reference context

Established degradation activity benchmark

Comparative efficiency in matched cellular assays

Proteasome-dependent degradation assays

Proteasome-dependent mechanism engagement

MG-132 co-treatment UPS pathway confirmation

• [1] Figure 4. EN219-based ABL degrader. PMC8052289. View Source
• [2] A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL. bioRxiv 2020.04.02.022541. View Source
• [3] A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL. bioRxiv 2020.04.02.022541. View Source